Cas no 1229624-75-2 (Methyl 5-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-3-oxohexanoate)

• Product Name: Methyl 5-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-3-oxohexanoate
• CAS No: 1229624-75-2
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 4689676
• Update Time: 2023-08-14

Methyl 5-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-3-oxohexanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-3-oxohexanoate
• 5-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-3-oxo-hexanoic acid methyl ester
• methyl 5-(dimethyl-1,2,4-triazol-1-yl)-3-oxohexanoate

• Inchi： 1S/C11H17N3O3/c1-7(5-10(15)6-11(16)17-4)14-9(3)12-8(2)13-14/h7H,5-6H2,1-4H3
• InChI Key： NVIQULFDZMUHIA-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CC(C)N1C(C)=NC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Topological Polar Surface Area: 74.1